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Compound of Interest

Compound Name:
1-Butyl-3-methylimidazolium

Iodide

Cat. No.: B1246827 Get Quote

For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols and logistical plans for handling 1-Butyl-3-
methylimidazolium Iodide (CAS: 65039-05-6). Adherence to these procedures is essential for

ensuring the safety of all personnel and the integrity of research activities.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Butyl-3-methylimidazolium Iodide is classified as a hazardous substance requiring specific

protective measures. The primary hazards include skin irritation, serious eye irritation, and

respiratory tract irritation.[1][2][3] The following table summarizes the mandatory PPE for

handling this ionic liquid.
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PPE Category Specification Standard Compliance

Eye/Face Protection
Safety glasses with side-

shields

EN166 (EU) or NIOSH (US)

approved[1][3]

Skin Protection
Chemically resistant gloves

(inspect before use)

EU Directive 89/686/EEC, EN

374[1]

Impervious laboratory coat or

clothing

Selected based on

concentration and amount of

substance[1][3]

Respiratory Protection

For nuisance exposures: P95

(US) or P1 (EU) particle

respirator. For higher-level

protection: OV/AG/P99 (US) or

ABEK-P2 (EU) respirator

cartridges.[1][3]

NIOSH (US) or CEN (EU)

approved[1][3]

Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize exposure risks.

Operational Steps:

Ventilation: Always handle 1-Butyl-3-methylimidazolium Iodide in a well-ventilated area,

preferably within a chemical fume hood.[4]

Ignition Sources: Keep the substance away from heat, sparks, and open flames.[1]

Personal Hygiene: Wash hands thoroughly after handling. Dispose of contaminated gloves in

accordance with laboratory practices.[1]

Clothing: Contaminated clothing should be removed and washed before reuse.[3]

Storage:

Store in a dry, cool, and well-ventilated area.[4]
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Keep containers tightly closed when not in use.[4]

Store away from strong oxidizing agents.[4]

Emergency Procedures
Immediate and appropriate responses to accidental exposure are critical.

Exposure Route First Aid Measures

Inhalation

Move the exposed person to fresh air

immediately. If breathing is difficult, provide

artificial respiration or oxygen. Seek medical

attention.[1][3]

Skin Contact

Remove contaminated clothing. Wash the

affected skin area immediately with soap and

plenty of water.[3][5]

Eye Contact

Rinse cautiously with water for at least 15

minutes, holding the eyelids open. Remove

contact lenses if present and easy to do.

Continue rinsing and seek immediate medical

attention.[1][3]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and provide fresh air. Seek immediate

medical attention.[1][3]

Spill Response: In the event of a spill, avoid contact with the skin and inhalation of any dust or

vapor.[1] Extinguish all ignition sources.[1] Collect the spilled material using appropriate

absorbent materials and place it in a sealed container for disposal.[1]

Disposal Plan
All waste materials, including contaminated PPE and spilled substances, must be disposed of

as hazardous chemical waste.

Procedure:
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Collection: Collect waste 1-Butyl-3-methylimidazolium Iodide and contaminated materials

in clearly labeled, sealed containers.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations. It is

recommended to contact a licensed professional waste disposal service.[3] Do not allow the

substance to enter drains or water supplies.[1]

Visual Workflow for Safe Handling
The following diagram outlines the procedural flow for safely handling 1-Butyl-3-
methylimidazolium Iodide.
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Workflow for Handling 1-Butyl-3-methylimidazolium Iodide
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Caption: Safe handling workflow for 1-Butyl-3-methylimidazolium Iodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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